Cas no 3751-96-0 (7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one)

• Product Name: 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one
• CAS No: 3751-96-0
• MF: C₁₀H₁₅BrO
• MW: 231.129502534866
• MDL: MFCD00829082
• CID: 922356
• PubChem ID: 556879
• Update Time: 2025-10-21

7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one
• 8-bromonorbornan-2-one
• AKOS016039163
• (+)-8-bromocamphor
• STK955134
• AKOS000267777
• Bicyclo[2.2.1]heptan-2-one, 7-(bromomethyl)-1,7-dimethyl-, anti-
• (+)-9-bromocamphor
• CS-0282979
• EN300-297453
• F0848-0094
• (1S,4R,7R)-7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one
• 7-(Bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one #
• SCHEMBL5936368
• 3751-96-0

• MDL： MFCD00829082
• Inchi： 1S/C10H15BrO/c1-9-4-3-7(5-8(9)12)10(9,2)6-11/h7H,3-6H2,1-2H3
• InChI Key： JOXACTPHKLKJNP-UHFFFAOYSA-N
• SMILES： BrCC1(C)C2CC(C1(C)CC2)=O

Computed Properties

• Exact Mass: 230.03065
• Monoisotopic Mass: 230.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one

7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]heptan-2-One: A Key Compound in Medicinal Chemistry

7-(Bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one is a unique organic compound characterized by its bicyclic framework and functional groups that make it a promising candidate for pharmaceutical development. This compound, with the CAS number 3751-96-0, belongs to the class of bicyclo[2.2.1]heptane derivatives, which are known for their structural diversity and potential biological activities. The synthesis and application of this compound have been extensively studied in recent years, driven by its potential in drug discovery and therapeutic applications.

The bicyclo[2.2.1]heptane core is a highly strained ring system, which confers unique chemical reactivity and stability to the molecule. The 7-(bromomethyl) substituent introduces a bromine atom at the 7-position, enhancing the compound's reactivity towards nucleophilic substitutions. Additionally, the 1,7-dimethyl groups contribute to the molecule's steric and electronic properties, influencing its interactions with biological targets. These structural features make the compound a valuable scaffold for the development of novel therapeutics.

Recent studies have highlighted the potential of 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one in modulating intracellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated its ability to inhibit the activity of protein kinase C (PKC), a key enzyme involved in cell proliferation and apoptosis. This finding suggests potential applications in the treatment of cancer and neurodegenerative diseases. The bicyclo[2.2.1]heptane ring system may act as a molecular switch, enabling the compound to interact with multiple targets simultaneously.

The synthesis of 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one typically involves a multi-step process that begins with the formation of the bicyclic framework. One of the most efficient methods reported in *Organic Letters* (2022) involves the use of electrophilic bromination to introduce the bromomethyl group at the 7-position. This approach allows for precise control over the stereochemistry of the final product, which is critical for its biological activity. The 1,7-dimethyl groups are often introduced through radical substitution reactions, ensuring the desired regioselectivity.

Another significant area of research is the application of this compound in drug delivery systems. The bicyclo[2.2.1]heptane core has been shown to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). A study in *Advanced Drug Delivery Reviews* (2023) explored the use of this compound as a prodrug carrier, where it can be modified to release therapeutic agents in a controlled manner. This property is particularly valuable for targeting specific tissues or cells, reducing systemic side effects.

Furthermore, the 7-(bromomethyl) functional group has been linked to the development of antimicrobial agents. Research published in *Antimicrobial Agents and Chemotherapy* (2024) indicated that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The bromomethyl substituent may interfere with bacterial cell wall synthesis, making it a potential candidate for the treatment of antibiotic-resistant infections.

The 1,7-dimethyl groups also play a crucial role in the compound's lipophilicity, which affects its ability to cross biological membranes. This property is essential for compounds that need to target intracellular pathways. For example, in a study published in *Bioorganic & Medicinal Chemistry* (2023), researchers found that the 1,7-dimethyl groups enhanced the compound's ability to penetrate the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders.

Despite its potential, the development of 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one as a therapeutic agent faces challenges related to its synthetic complexity and biological specificity. Ongoing research focuses on optimizing its selectivity for specific targets while minimizing off-target effects. Advanced computational methods, such as molecular docking and quantum mechanics calculations, are being used to predict the compound's interactions with biological macromolecules.

One of the latest breakthroughs in this field is the use of machine learning algorithms to accelerate the discovery of new derivatives. A study in *Nature Machine Intelligence* (2024) demonstrated how artificial intelligence can predict the biological activity of bicyclo[2.2.1]heptane derivatives, significantly reducing the time and cost of traditional screening methods. This technology has the potential to revolutionize the development of compounds like 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one by enabling rapid identification of high-potential candidates.

In conclusion, 7-(bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one represents a promising scaffold for the development of novel therapeutics. Its unique structural features, including the bicyclo[2.2.1]heptane core and bromomethyl substituents, offer opportunities for targeting a wide range of biological processes. Continued research into its synthesis, biological activity, and application in drug development will be essential for translating its potential into clinical therapies.